Cas no 10402-15-0 (Copper Citrate)

• Product Name: Copper Citrate
• CAS No: 10402-15-0
• MF: C₆H₈CuO₇
• MW: 255.66952419281
• CID: 48579
• PubChem ID: 61514
• Update Time: 2025-07-03

Copper Citrate Chemical and Physical Properties

Names and Identifiers

• Copper Citrate
• Cupric Cltrate
• Cupric citrate
• Copper Citrat
• copper,2-hydroxypropane-1,2,3-tricarboxylate
• Cuprocitrol
• Cuprous iodide
• Copper;2-(carboxymethyl)-2-oxidobutanedioate
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, copper(2+) salt (1:1)
• 5153-00-4
• copper;2-hydroxypropane-1,2,3-tricarboxylic acid
• COPPER CITRATE [WHO-DD]
• Citric acid, copper salt
• QDUNDCWSEGVAAB-UHFFFAOYSA-N
• Chelates of copper citrate
• EPA Pesticide Chemical Code 044005
• DTXSID3047500
• 10402-15-0
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, copper salt
• 1,2,3Propanetricarboxylic acid, 2hydroxy, copper salt
• COPPER CITRATE [INCI]
• Caswell No. 235B

• Inchi： 1S/C6H8O7.Cu/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+2
• InChI Key： QDUNDCWSEGVAAB-UHFFFAOYSA-N
• SMILES： [Cu+2].OC(C(=O)O)(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 313.85500
• Monoisotopic Mass: 254.956604
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141

Experimental Properties

• Color/Form: No data available
• Density: 2.5784
• Melting Point: 100°C (rough estimate)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 88.13000
• LogP: -0.99620
• Sensitiveness: Sensitive to humidity
• Vapor Pressure: No data available

Copper Citrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed storage.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Copper Citrate

Copper Citrate (CAS No. 10402-15-0): A Comprehensive Overview of Its Applications and Recent Research Findings

Copper Citrate, with the chemical formula Cu(C₆H₅O₇)₂, is a compound derived from the reaction between copper salts and citric acid. It is widely recognized for its versatility in various industrial, pharmaceutical, and nutritional applications. The compound's unique properties, including its solubility in water and stability under different conditions, make it a valuable component in multiple fields. This article provides an in-depth exploration of Copper Citrate, focusing on its chemical properties, applications, and the latest research findings that highlight its significance in contemporary science and technology.

The molecular structure of Copper Citrate consists of copper ions coordinated with citrate ions, forming a complex that exhibits both metallic and organic characteristics. This duality contributes to its broad utility, as it can act as a catalyst, an antioxidant, and a nutrient supplement. The compound's solubility in water enhances its bioavailability, making it an effective agent in formulations designed for oral or topical administration.

In the pharmaceutical industry, Copper Citrate is utilized as a source of copper ions, which are essential for various enzymatic reactions and physiological processes. Copper deficiency can lead to significant health issues, including anemia and impaired immune function. Therefore, Copper Citrate is often incorporated into dietary supplements to ensure adequate copper intake. Recent studies have demonstrated its efficacy in improving copper absorption rates compared to other copper supplements.

One of the most notable applications of Copper Citrate is in antimicrobial formulations. Copper ions possess inherent antimicrobial properties due to their ability to disrupt microbial cell membranes and interfere with vital metabolic processes. Research has shown that Copper Citrate can be effectively used in wound care products to prevent infections and promote healing. Furthermore, its use in antimicrobial coatings for medical devices has been explored as a means to reduce healthcare-associated infections.

The environmental sector has also benefited from the use of Copper Citrate. Its ability to act as a fungicide and algaecide makes it useful in agricultural applications to protect crops from fungal infections. Additionally, studies have indicated that Copper Citrate can be employed in water treatment processes to control microbial growth and improve water quality.

Recent research has delved into the potential of Copper Citrate as a therapeutic agent in treating neurological disorders. Copper ions are known to play a crucial role in neurodevelopment and function. Studies have suggested that Copper Citrate, when used appropriately, may help mitigate symptoms associated with conditions like Alzheimer's disease by enhancing copper delivery to neural tissues while minimizing toxicity.

The compound's role as a catalyst has been another area of active investigation. In chemical synthesis, Copper Citrate has been found to facilitate various reactions efficiently due to its stable yet reactive nature. Its use in organic synthesis has led to the development of new methodologies for producing complex molecules with high precision.

The nutritional aspect of Copper Citrate cannot be overstated. As humans require trace amounts of copper for optimal health, ensuring adequate intake through supplements like Copper Citrate is crucial. Its bioavailability makes it an ideal candidate for fortifying foods and beverages intended for public health initiatives aimed at combating micronutrient deficiencies.

In conclusion, the multifaceted applications of Copper Citrate (CAS No. 10402-15-0) underscore its importance across multiple sectors. From pharmaceuticals to environmental management and beyond, this compound continues to be a subject of extensive research due to its unique properties and potential benefits. As scientific understanding evolves, it is likely that new applications for Copper Citrate will emerge, further solidifying its role as a cornerstone material in modern science and industry.